Cas no 109347-40-2 ((3-Bromophenyl)acetaldehyde)

• Product Name: (3-Bromophenyl)acetaldehyde
• CAS No: 109347-40-2
• MF: C₈H₇BrO
• MW: 199.044581651688
• MDL: MFCD02261727
• CID: 128379
• PubChem ID: 20387554
• Update Time: 2025-09-27

(3-Bromophenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromophenyl)acetaldehyde
• (3-Bromophenyl)acetaldehyde
• Benzeneacetaldehyde,3-bromo-
• 2-(2,4-DIFLUOROPHENOXY)-4-METHYLANILINE
• 2-(3-bromophenyl)ethanal
• 3-bromophenylacetylaldehyde
• Benzeneacetaldehyde,3-bromo
• CS-0038245
• SY239726
• 109347-40-2
• 3-bromo-phenylacetaldehyde
• AS-79067
• 4ATG96ULL2
• Z1079442816
• AKOS012322385
• (3-Bromo-phenyl)-acetaldehyde
• AB11787
• W-204715
• MFCD02261727
• (3-bromophenyl)-acetaldehyde
• SCHEMBL689563
• EN300-128267
• A895069
• GQPCWVVXGHFKQY-UHFFFAOYSA-N
• Benzeneacetaldehyde, 3-bromo-
• 3-Bromobenzeneacetaldehyde
• DTXSID30606559

• MDL： MFCD02261727
• Inchi： 1S/C8H7BrO/c9-8-3-1-2-7(6-8)4-5-10/h1-3,5-6H,4H2
• InChI Key： GQPCWVVXGHFKQY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC=O

Computed Properties

• Exact Mass: 197.96800
• Monoisotopic Mass: 197.968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 1.466
• Boiling Point: 267.5°C at 760 mmHg
• Flash Point: 99.7°C
• Refractive Index: 1.556
• PSA: 17.07000
• LogP: 2.19050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes